Cas no 1805117-73-0 (4-Chloro-3-cyano-5-ethylbenzoic acid)

• Product Name: 4-Chloro-3-cyano-5-ethylbenzoic acid
• CAS No: 1805117-73-0
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 5038287
• Update Time: 2025-05-21

4-Chloro-3-cyano-5-ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-cyano-5-ethylbenzoic acid

• Inchi： 1S/C10H8ClNO2/c1-2-6-3-7(10(13)14)4-8(5-12)9(6)11/h3-4H,2H2,1H3,(H,13,14)
• InChI Key： HVNFIIFEZNTYSP-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=C(C(=O)O)C=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.6
• Topological Polar Surface Area: 61.1

Additional information on 4-Chloro-3-cyano-5-ethylbenzoic acid

4-Chloro-3-cyano-5-ethylbenzoic acid (CAS No. 1805117-73-0): An Overview of a Promising Compound in Medicinal Chemistry

4-Chloro-3-cyano-5-ethylbenzoic acid (CAS No. 1805117-73-0) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its chloro, cyano, and ethyl substituents on the benzoic acid backbone, offers a promising scaffold for the development of novel therapeutic agents.

The chloro substituent at the 4-position and the cyano group at the 3-position contribute to the compound's electronic and steric properties, making it an attractive candidate for various biological studies. The presence of the ethyl group at the 5-position further enhances its lipophilicity, which is crucial for improving drug absorption and distribution. These structural features collectively make 4-Chloro-3-cyano-5-ethylbenzoic acid a valuable starting point for the design and synthesis of new drugs.

Recent research has highlighted the potential of 4-Chloro-3-cyano-5-ethylbenzoic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Studies have shown that this compound exhibits significant anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a potential lead compound for developing new anti-inflammatory drugs with improved efficacy and reduced side effects.

In addition to its anti-inflammatory properties, 4-Chloro-3-cyano-5-ethylbenzoic acid has also shown promise in cancer research. Preclinical studies have demonstrated that this compound can selectively inhibit cancer cell proliferation by targeting specific signaling pathways, such as the PI3K/AKT/mTOR pathway. This selective inhibition helps to minimize toxicity to normal cells, making it a promising candidate for cancer therapy.

The pharmacokinetic properties of 4-Chloro-3-cyano-5-ethylbenzoic acid have been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential for effective drug delivery. Furthermore, its stability under physiological conditions ensures that it remains active in the body for an extended period, enhancing its therapeutic efficacy.

To further explore the potential applications of 4-Chloro-3-cyano-5-ethylbenzoic acid, several derivatives have been synthesized and evaluated. These derivatives aim to enhance specific properties, such as solubility, stability, and target selectivity. For instance, modifications to the ethyl group have led to compounds with improved water solubility, which is crucial for formulating oral and injectable drug products.

The safety profile of 4-Chloro-3-cyano-5-ethylbenzoic acid has also been thoroughly investigated. Toxicity studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. This favorable safety profile supports its further development as a potential therapeutic agent.

In conclusion, 4-Chloro-3-cyano-5-ethylbenzoic acid (CAS No. 1805117-73-0) is a promising compound with diverse applications in medicinal chemistry. Its unique structural features and biological activities make it a valuable starting point for the development of new drugs targeting inflammatory diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits, paving the way for future advancements in drug discovery and development.